Cas no 677304-83-5 (1,3-benzothiazole-7-carboxylic acid)

677304-83-5 structure
Product name:1,3-benzothiazole-7-carboxylic acid
1,3-benzothiazole-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[d]thiazole-7-carboxylic acid
- 1,3-BENZOTHIAZOLE-7-CARBOXYLIC ACID
- 7-Benzothiazolecarboxylic acid
- 7-Benzothiazolecarboxylicacid(9CI)
- Benzothiazole-7-carboxylic acid
- ORSZGLLQNYSMNO-UHFFFAOYSA-N
- STL557331
- BBL103521
- RP24054
- FCH1157414
- 7-BENZO[D]THIAZOLECARBOXYLIC ACID
- OR305043
- AX8211665
- AB0026203
- ST2
- AU-004/43508393
- FS-3000
- AKOS015856646
- SCHEMBL260609
- J-519736
- FT-0722830
- Benzo[d]thiazole-7-carboxylicacid
- EN300-747030
- CS-0005609
- SB38264
- MFCD13195419
- 677304-83-5
- DTXSID90663229
- AC-27153
- AMY21106
- Z1255417294
- DA-17108
- 1,3-benzothiazole-7-carboxylic acid
-
- MDL: MFCD13195419
- Inchi: 1S/C8H5NO2S/c10-8(11)5-2-1-3-6-7(5)12-4-9-6/h1-4H,(H,10,11)
- InChI Key: ORSZGLLQNYSMNO-UHFFFAOYSA-N
- SMILES: S1C([H])=NC2=C([H])C([H])=C([H])C(C(=O)O[H])=C12
Computed Properties
- Exact Mass: 179.00400
- Monoisotopic Mass: 179.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4
- XLogP3: 1.9
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.508
- Melting Point: No data available
- Boiling Point: 387.7°C at 760 mmHg
- Flash Point: 188.3±20.4 °C
- Refractive Index: 1.732
- PSA: 78.43000
- LogP: 1.99450
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1,3-benzothiazole-7-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,Room Temperature
1,3-benzothiazole-7-carboxylic acid Customs Data
- HS CODE:2934200090
- Customs Data:
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-benzothiazole-7-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A416612-100mg |
Benzo[d]thiazole-7-carboxylic acid |
677304-83-5 | 96% | 100mg |
$14.0 | 2025-02-24 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KO724-1g |
1,3-benzothiazole-7-carboxylic acid |
677304-83-5 | 96% | 1g |
2297.0CNY | 2021-08-05 | |
Enamine | EN300-747030-0.25g |
1,3-benzothiazole-7-carboxylic acid |
677304-83-5 | 95.0% | 0.25g |
$32.0 | 2025-03-21 | |
Ambeed | A416612-250mg |
Benzo[d]thiazole-7-carboxylic acid |
677304-83-5 | 96% | 250mg |
$17.0 | 2025-02-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6391-500MG |
1,3-benzothiazole-7-carboxylic acid |
677304-83-5 | 95% | 500MG |
¥ 607.00 | 2023-03-14 | |
Fluorochem | 077554-250mg |
Benzo[d]thiazole-7-carboxylic acid |
677304-83-5 | 95% | 250mg |
£53.00 | 2022-03-01 | |
abcr | AB359982-1 g |
7-Benzothiazolecarboxylic acid, 96%; . |
677304-83-5 | 96% | 1g |
€393.30 | 2023-04-26 | |
TRC | B200050-500mg |
7-Benzothiazolecarboxylic Acid |
677304-83-5 | 500mg |
$ 276.00 | 2023-04-19 | ||
Ambeed | A416612-5g |
Benzo[d]thiazole-7-carboxylic acid |
677304-83-5 | 96% | 5g |
$334.0 | 2025-02-24 | |
Enamine | EN300-747030-1.0g |
1,3-benzothiazole-7-carboxylic acid |
677304-83-5 | 95.0% | 1.0g |
$64.0 | 2025-03-21 |
1,3-benzothiazole-7-carboxylic acid Related Literature
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
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Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:677304-83-5)1,3-benzothiazole-7-carboxylic acid

Purity:99%
Quantity:5g
Price ($):301.0